2-((1-(2-(3-(2-Methoxyphenyl)-2-oxoimidazolidin-1-yl)acetyl)piperidin-3-yl)oxy)isonicotinonitrile
Description
2-((1-(2-(3-(2-Methoxyphenyl)-2-oxoimidazolidin-1-yl)acetyl)piperidin-3-yl)oxy)isonicotinonitrile is a useful research compound. Its molecular formula is C23H25N5O4 and its molecular weight is 435.484. The purity is usually 95%.
The exact mass of the compound 2-((1-(2-(3-(2-Methoxyphenyl)-2-oxoimidazolidin-1-yl)acetyl)piperidin-3-yl)oxy)isonicotinonitrile is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 2-((1-(2-(3-(2-Methoxyphenyl)-2-oxoimidazolidin-1-yl)acetyl)piperidin-3-yl)oxy)isonicotinonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((1-(2-(3-(2-Methoxyphenyl)-2-oxoimidazolidin-1-yl)acetyl)piperidin-3-yl)oxy)isonicotinonitrile including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anticancer Agents
This compound has shown potential as an anticancer agent due to its ability to inhibit specific protein kinases involved in cancer cell proliferation. The piperidine moiety in the structure is known to enhance the binding affinity to cancer-related targets, making it a promising candidate for further development in oncology .
Anti-inflammatory Applications
Research indicates that derivatives of this compound can act as anti-inflammatory agents. The imidazolidinone ring is particularly effective in modulating inflammatory pathways, potentially reducing the production of pro-inflammatory cytokines .
Neuroprotective Agents
The compound’s structure suggests it could be used in neuroprotection. The methoxyphenyl group is known for its antioxidant properties, which can protect neurons from oxidative stress, a common factor in neurodegenerative diseases .
Antiviral Agents
Studies have explored the antiviral properties of similar compounds, particularly against RNA viruses. The isonicotinonitrile group can interfere with viral replication, making this compound a candidate for antiviral drug development .
Drug Delivery Systems
The unique structure of this compound makes it suitable for use in drug delivery systems. Its ability to form stable complexes with various drugs can enhance the bioavailability and targeted delivery of therapeutic agents.
IJMS - Piperidine Derivatives IJMS - Piperidine Derivatives IJMS - Piperidine Derivatives IJMS - Piperidine Derivatives : IJMS - Piperidine Derivatives : IJMS - Piperidine Derivatives : IJMS - Piperidine Derivatives : IJMS - Piperidine Derivatives
properties
IUPAC Name |
2-[1-[2-[3-(2-methoxyphenyl)-2-oxoimidazolidin-1-yl]acetyl]piperidin-3-yl]oxypyridine-4-carbonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H25N5O4/c1-31-20-7-3-2-6-19(20)28-12-11-27(23(28)30)16-22(29)26-10-4-5-18(15-26)32-21-13-17(14-24)8-9-25-21/h2-3,6-9,13,18H,4-5,10-12,15-16H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SMFSCWUDHJAMOR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1N2CCN(C2=O)CC(=O)N3CCCC(C3)OC4=NC=CC(=C4)C#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H25N5O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
435.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-((1-(2-(3-(2-Methoxyphenyl)-2-oxoimidazolidin-1-yl)acetyl)piperidin-3-yl)oxy)isonicotinonitrile | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-((tetrahydro-2H-pyran-4-yl)methoxy)isonicotinamide](/img/structure/B2664862.png)
![1-(3,4-difluorophenyl)-N-(p-tolyl)-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carboxamide](/img/structure/B2664865.png)
![2-(2,4-dioxo-1H-quinazolin-3-yl)-N-[3-(N-ethylanilino)propyl]acetamide](/img/structure/B2664869.png)
![1-[(1,3-Thiazol-2-yl)amino]cyclohexane-1-carboxylic acid](/img/structure/B2664885.png)